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Compound of Interest

Compound Name: HO-PEG15-OH

Cat. No.: B1679190 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the storage and handling

conditions for HO-PEG15-OH, an oligoethylene glycol compound of increasing interest in drug

development and various scientific applications. This document is intended for researchers,

scientists, and drug development professionals, offering detailed data, experimental protocols,

and safety workflows to ensure the integrity of the compound and the safety of laboratory

personnel.

Core Properties and Storage Conditions
HO-PEG15-OH, a polyethylene glycol with 15 repeating ethylene oxide units, is a liquid at room

temperature. Its physicochemical properties are similar to other short-chain polyethylene

glycols. Proper storage is crucial to maintain its stability and prevent degradation.

Physicochemical Data
While specific experimental data for HO-PEG15-OH is not readily available in all public

literature, the following table provides data for structurally similar oligoethylene glycols,

pentaethylene glycol (n=5) and hexaethylene glycol (n=6), which can serve as a reliable

reference.
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Property
Pentaethylene
Glycol (n=5)

Hexaethylene
Glycol (n=6)

HO-PEG15-OH
(n≈15) (Estimated)

Molecular Formula C10H22O6 C12H26O7 C30H62O16

Molecular Weight 238.28 g/mol [1][2] 282.34 g/mol ~682 g/mol

Appearance
Clear, colorless to

yellow liquid[1]
Colorless liquid[3][4]

Viscous, clear,

colorless liquid

Melting Point -8.6°C[1] 5 - 7°C[3][4]
Liquid at room

temperature

Boiling Point
184°C @ 2 mmHg[1]

[2]

216 - 217°C @ 4

mmHg[3][4]

Significantly higher;

low volatility under

standard conditions

Density
1.126 g/mL at 25°C[1]

[2]
~1.127 g/mL at 20°C ~1.13 g/mL at 25°C

Flash Point >113°C (>230°F)[1][3] >110°C (>230°F)[3][4] >113°C

Water Solubility Miscible[1][5] Soluble Miscible

Stability

Stable under normal

conditions.[1][5]

Combustible.[1]

Stable under normal

conditions

Stable; susceptible to

oxidation at high

temperatures.

Incompatibilities

Strong oxidizing

agents, acid chlorides,

acid anhydrides.[1][5]

Strong oxidizing

agents

Strong oxidizing

agents

Recommended Storage
To ensure the long-term stability of HO-PEG15-OH, the following storage conditions are

recommended:
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Parameter Recommendation

Temperature

Store in a cool, dry place.[3][6] For long-term

storage, refrigeration (2-8°C) is advisable. Avoid

repeated freeze-thaw cycles.

Light

Store in a dark place or in an amber vial to

protect from light, as PEGs can be light-

sensitive.

Atmosphere

For long-term storage, particularly for high-purity

grades used in sensitive applications, storing

under an inert atmosphere (e.g., argon or

nitrogen) is recommended to prevent oxidation.

Container

Keep containers tightly closed in a dry and well-

ventilated place.[3][4][6] Use containers made of

high-density polyethylene (HDPE) or glass.

General Practices

Do not store with incompatible materials such as

strong oxidizing agents.[1][5][7] Store away from

sources of ignition.[6]

Experimental Protocols
Adherence to standardized laboratory procedures is essential when working with HO-PEG15-
OH to ensure both experimental accuracy and personnel safety.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. However, as a minimum, the following

PPE is recommended:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]

Hand Protection: Wear impervious gloves (e.g., nitrile rubber). Gloves must be inspected

prior to use.[6][8]
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Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

exposure.[4]

Preparation of Aqueous Solutions
HO-PEG15-OH is miscible with water. The following protocol outlines the preparation of a

sterile aqueous solution.

Materials:

HO-PEG15-OH

Sterile, deionized, or distilled water

Sterile graduated cylinder or volumetric flask

Sterile magnetic stir bar and stir plate

Sterile storage container

Procedure:

1. In a laminar flow hood or other controlled environment, measure the desired volume of

sterile water.

2. While gently stirring the water, slowly add the required mass or volume of HO-PEG15-OH.

As PEG is viscous, allow time for complete transfer from the weighing vessel.

3. Continue stirring until the solution is homogeneous. PEG can be dissolved in warm water

(up to 80-90°C) to expedite dissolution, though this is often unnecessary for liquid PEGs.

4. If sterility is critical, the final solution can be sterile filtered through a 0.22 µm or 0.45 µm

filter.

5. Store the prepared solution in a sterile, tightly sealed container under the recommended

storage conditions. Aqueous PEG solutions are generally stable at room temperature.

Handling Spills
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In the event of a spill, follow these procedures:

Ensure Proper Ventilation: Work in a well-ventilated area.

Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or

vermiculite to contain the spill.

Collect the Material: Carefully sweep or scoop up the absorbed material and place it into a

suitable, labeled container for disposal.[6]

Clean the Area: Clean the spill area thoroughly with soap and water.

Waste Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.

Workflow and Relationship Diagrams
The following diagrams, generated using Graphviz, illustrate key workflows for the safe and

effective handling of HO-PEG15-OH.
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Recommended Storage Protocol

Storage Conditions
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Caption: Workflow for receiving and storing HO-PEG15-OH.
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Safe Handling and Use Workflow

Start Experiment

Conduct Risk
Assessment

Don Appropriate PPE
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Caption: General laboratory workflow for handling HO-PEG15-OH.
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Spill Response Protocol

Spill Occurs

Ensure Ventilation
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Collect Material

Clean Area
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Caption: Step-by-step procedure for managing a spill of HO-PEG15-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1679190?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679190?utm_src=pdf-body
https://www.benchchem.com/product/b1679190?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. lookchem.com [lookchem.com]

2. Pentaethylene glycol 98 4792-15-8 [sigmaaldrich.com]

3. fishersci.com [fishersci.com]

4. assets.thermofisher.com [assets.thermofisher.com]

5. Pentaethylene glycol | 4792-15-8 [chemicalbook.com]

6. chemicalbook.com [chemicalbook.com]

7. PENTAETHYLENE GLYCOL - Ataman Kimya [atamanchemicals.com]

8. lookchem.com [lookchem.com]

To cite this document: BenchChem. [Navigating the Handling of HO-PEG15-OH: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679190#storage-and-handling-conditions-for-ho-
peg15-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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